Cas no 3383-05-9 (2-ALLYL PHENYL ALLYL ETHER)

2-ALLYL PHENYL ALLYL ETHER structure
2-ALLYL PHENYL ALLYL ETHER structure
Product Name:2-ALLYL PHENYL ALLYL ETHER
CAS No:3383-05-9
MF:C12H14O
MW:174.238963603973
CID:918425
PubChem ID:10910071
Update Time:2025-04-19

2-ALLYL PHENYL ALLYL ETHER Chemical and Physical Properties

Names and Identifiers

    • 2-ALLYL PHENYL ALLYL ETHER
    • AGN-PC-0NCNXB
    • 3383-05-9
    • 1-(Allyloxy)-2-allylbenzene
    • DTXSID80448007
    • SCHEMBL5085750
    • 1-prop-2-enoxy-2-prop-2-enylbenzene
    • 1-allyl-2-(allyloxy)benzene
    • o,o'-diallylphenol
    • Inchi: 1S/C12H14O/c1-3-7-11-8-5-6-9-12(11)13-10-4-2/h3-6,8-9H,1-2,7,10H2
    • InChI Key: LRGCQJJYMUCWGH-UHFFFAOYSA-N
    • SMILES: O(CC=C)C1C=CC=CC=1CC=C

Computed Properties

  • Exact Mass: 174.10452
  • Monoisotopic Mass: 174.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
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